Cas no 38483-26-0 (HYDROETHIDINE)

Hydroethidine (HE) is a cell-permeable fluorescent probe widely used to detect intracellular superoxide anion (O₂•⁻) production. It selectively reacts with O₂•⁻ to form the oxidation product 2-hydroxyethidium (2-OH-E+), which exhibits distinct fluorescence properties, enabling specific quantification of superoxide levels. HE is particularly valuable in oxidative stress research, offering high sensitivity and selectivity compared to non-specific dyes like dihydroethidium (DHE). Its applications span cellular and molecular studies, including inflammation, mitochondrial dysfunction, and neurodegenerative disease research. The probe’s stability and minimal interference from other reactive oxygen species (ROS) make it a reliable tool for real-time monitoring of superoxide dynamics in live cells and tissues.
HYDROETHIDINE structure
HYDROETHIDINE structure
Product name:HYDROETHIDINE
CAS No:38483-26-0
MF:C21H21N3
MW:315.411544561386
CID:825721

HYDROETHIDINE Chemical and Physical Properties

Names and Identifiers

    • HYDROETHIDINE
    • DHE
    • DIHYDROETHIDIUM
    • HYDROETHIDINE(TM)
    • 2,7-DIAMINO-10-ETHYL-9-PHENYL-9,10-DIHYDROPHENANTHRIDINE
    • 3,8-DIAMINO-5,6-DIHYDRO-5-ETHYL-6-PHENYLPHENANTHRIDINE
    • 5,6-dihydro-3,8-diamino-5-ethyl-6-phenyl-phenanthridin
    • 5,6-dihydro-3,8-diamino-5-ethyl-6-phenylphenanthridine
    • reducedethidium
    • Dihydroethidium (DHE)
    • Inchi: 1S/C21H21N3/c1-2-24-20-13-16(23)9-11-18(20)17-10-8-15(22)12-19(17)21(24)14-6-4-3-5-7-14/h3-13,21H,2,22-23H2,1H3
    • InChI Key: XYJODUBPWNZLML-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)N(CC)C2=C(C=CC(N)=C2)C2C=CC(N)=CC1=2

Computed Properties

  • Exact Mass: 315.17400
  • Monoisotopic Mass: 315.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 55.3
  • XLogP3: 3.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1227 (rough estimate)
  • Boiling Point: 444.96°C (rough estimate)
  • Flash Point: 299.5°C
  • Refractive Index: 1.6380 (estimate)
  • Solubility: acetonitrile: soluble
  • PSA: 55.28000
  • LogP: 5.67470
  • Solubility: Soluble in acetonitrile

HYDROETHIDINE Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S37/39; S26
  • FLUKA BRAND F CODES:8-10
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C
  • Risk Phrases:R36/37/38; R22

HYDROETHIDINE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
309800-25MG
HYDROETHIDINE
38483-26-0
25mg
¥3129.69 2023-10-28
1PlusChem
1P00I849-100mg
Hydroethidine
38483-26-0 ≥95% (HPLC)
100mg
$1081.00 2024-05-03
1PlusChem
1P00I849-25mg
Hydroethidine
38483-26-0 ≥95% (HPLC)
25mg
$329.00 2024-05-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D922754-25mg
Dihydroethidium (DHE)
38483-26-0 ≥95% (HPLC)
25mg
¥2,400.00 2022-01-14
Aaron
AR00I8CL-25mg
HYDROETHIDINE
38483-26-0 95%
25mg
$374.00 2025-02-12
Aaron
AR00I8CL-100mg
HYDROETHIDINE
38483-26-0 95%
100mg
$1233.00 2025-02-12

Additional information on HYDROETHIDINE

Introduction to Hydroethidine (CAS No. 38483-26-0): Applications and Recent Research Developments

Hydroethidine (CAS No. 38483-26-0) is a significant compound in the field of chemical biology and pharmacology, known for its versatile applications in research and therapeutic development. This compound, with its unique chemical structure, has garnered attention for its role in various biochemical processes and its potential in drug discovery. The molecular framework of Hydroethidine (CAS No. 38483-26-0) facilitates its interaction with biological systems, making it a valuable tool in studying cellular mechanisms and developing novel pharmaceutical agents.

The chemical properties of Hydroethidine (CAS No. 38483-26-0) make it particularly useful in the field of bioimaging and fluorescent probes. Its ability to emit fluorescence upon binding to specific biological targets allows researchers to visualize and track cellular processes with high precision. Recent advancements in imaging technologies have enhanced the utility of Hydroethidine (CAS No. 38483-26-0), enabling more detailed and dynamic studies of biological systems.

In the realm of drug development, Hydroethidine (CAS No. 38483-26-0) has shown promise as a precursor or intermediate in synthesizing more complex molecules with therapeutic potential. Its structural features can be modified to develop derivatives with improved pharmacological properties, such as enhanced solubility, stability, or target specificity. Researchers are exploring its use in creating novel compounds that could address various diseases, including neurodegenerative disorders and cardiovascular conditions.

One of the most compelling aspects of Hydroethidine (CAS No. 38483-26-0) is its role in studying oxidative stress and redox signaling pathways. Oxidative stress is a critical factor in many pathological conditions, and understanding its mechanisms is crucial for developing effective treatments. Hydroethidine (CAS No. 38483-26-0) can be used to detect reactive oxygen species (ROS) within cells, providing insights into how oxidative stress affects cellular function and disease progression.

Recent studies have highlighted the potential of Hydroethidine (CAS No. 38483-26-0) in cancer research. Its ability to accumulate in tumor tissues due to altered metabolism has been exploited to develop targeted imaging agents that can help detect cancer at early stages. Additionally, researchers are investigating its use as a chemosensitizer, enhancing the efficacy of conventional cancer therapies by making cancer cells more susceptible to treatment.

The application of Hydroethidine (CAS No. 38483-26-0) extends beyond imaging and drug development into the field of environmental science. Its reactivity with environmental pollutants has been studied, demonstrating its potential as a tool for monitoring and mitigating toxic exposures. By understanding how Hydroethidine (CAS No. 38483-26-0) interacts with various substances, scientists can gain insights into broader ecological issues and develop strategies for environmental protection.

The synthesis of Hydroethidine (CAS No. 38483-26-0) is another area where advancements have been made recently. New synthetic routes have improved the efficiency and scalability of producing this compound, making it more accessible for research purposes. These developments have not only enhanced the availability of Hydroethidine (CAS No. 38483-26-0) but also opened up new possibilities for its applications in various scientific disciplines.

In conclusion, Hydroethidine (CAS No. 38483-26-0) is a multifaceted compound with significant implications in chemical biology, pharmacology, and environmental science. Its unique properties make it an invaluable tool for researchers studying cellular processes, developing new drugs, and addressing environmental challenges. As scientific understanding continues to evolve, the applications of Hydroethidine (CAS No. 38483-26-0) are expected to expand further, contributing to advancements across multiple fields.

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